Cas no 4791-70-2 (octahydro-4,7-methano-1H-indene-5-carbaldehyde)

• Product Name: octahydro-4,7-methano-1H-indene-5-carbaldehyde
• CAS No: 4791-70-2
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 931585
• PubChem ID: 107339
• Update Time: 2025-04-19

octahydro-4,7-methano-1H-indene-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• octahydro-4,7-methano-1H-indene-5-carbaldehyde
• tricyclo[5.2.1.02,6]decane-8-carbaldehyde
• octahydro-1H-4,7-methanoindene-5-carbaldehyde
• NS00046586
• GYCQGFPKRVWXQT-UHFFFAOYSA-N
• EINECS 225-340-9
• SCHEMBL711326
• DTXSID00963969
• 4791-70-2

• Inchi： 1S/C11H16O/c12-6-8-4-7-5-11(8)10-3-1-2-9(7)10/h6-11H,1-5H2
• InChI Key： GYCQGFPKRVWXQT-UHFFFAOYSA-N
• SMILES： O=CC1CC2CC1C1CCCC12

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 247.5°C at 760 mmHg
• Flash Point: 85.5°C
• Refractive Index: 1.583
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids